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Compound of Interest

Compound Name: YU142670

Cat. No.: B1683525

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of
YU142670, a selective inhibitor of the inositol 5-phosphatase OCRL (Oculocerebrorenal
syndrome of Lowe). This document details the molecular target of YU142670, its impact on
cellular signaling pathways, and the resulting physiological effects, with a focus on its role in
regulating aqueous humor outflow and intraocular pressure.

Core Mechanism of Action: Inhibition of OCRL and
Modulation of Phosphoinositide Signaling

YU142670 exerts its biological effects through the direct inhibition of OCRL, an enzyme
responsible for the dephosphorylation of phosphatidylinositol 4,5-bisphosphate (P1(4,5)P2) at
the 5-position of the inositol ring. By blocking the catalytic activity of OCRL, YU142670 leads to
an accumulation of intracellular PI(4,5)Pz. This phosphoinositide is a critical signaling molecule
localized to the plasma membrane and is involved in regulating a multitude of cellular
processes.

The elevated levels of PI(4,5)P2 following YU142670 treatment have significant downstream
conseqguences, most notably on the organization and dynamics of the actin cytoskeleton.
P1(4,5)P2 plays a crucial role in the recruitment and activation of various actin-binding proteins,
thereby influencing cell morphology, adhesion, and maotility.
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Quantitative Data Summary

The inhibitory potency of YU142670 against its primary target, OCRL, and the related enzyme
INPP5B, has been quantified through in vitro enzymatic assays.

Target ICso0 (UM) Assay Method
OCRL 0.71 Malachite Green Assay
INPP5B 1.78 Malachite Green Assay

Signaling Pathway

The signaling cascade initiated by YU142670 is centered on the modulation of PI(4,5)P:z levels
and its subsequent influence on the actin cytoskeleton.
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Click to download full resolution via product page
Figure 1: YU142670 Signaling Pathway. Max Width: 760px.

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the
mechanism of action of YU142670.

In Vitro OCRL Inhibition Assay (Malachite Green Assay)

This assay quantifies the enzymatic activity of OCRL by measuring the release of inorganic
phosphate from a substrate, with inhibition by YU142670 leading to a decrease in phosphate

production.

Experimental Workflow:

Preparation Perfusion Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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